Cas no 89050-75-9 (2H-Pyran-4-carboxylic acid, tetrahydro-4-hydroxy-3,3,5,5-tetramethyl-)
89050-75-9 structure
Product Name:2H-Pyran-4-carboxylic acid, tetrahydro-4-hydroxy-3,3,5,5-tetramethyl-
CAS No:89050-75-9
MF:C10H18O4
MW:202.247523784637
CID:614344
PubChem ID:13212142
Update Time:2025-04-19
2H-Pyran-4-carboxylic acid, tetrahydro-4-hydroxy-3,3,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-4-carboxylic acid, tetrahydro-4-hydroxy-3,3,5,5-tetramethyl-
- 4-hydroxy-3,3,5,5-tetramethyloxane-4-carboxylic acid
- 89050-75-9
- DTXSID90528309
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- Inchi: 1S/C10H18O4/c1-8(2)5-14-6-9(3,4)10(8,13)7(11)12/h13H,5-6H2,1-4H3,(H,11,12)
- InChI Key: LNKUWNVGJNEVGG-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)C(C(=O)O)(C(C)(C)C1)O
Computed Properties
- Exact Mass: 202.12050905g/mol
- Monoisotopic Mass: 202.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.8Ų
2H-Pyran-4-carboxylic acid, tetrahydro-4-hydroxy-3,3,5,5-tetramethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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